2-chloro-N-(oxolan-2-ylmethyl)-N-(thiophen-2-ylmethyl)acetamide
Description
2-chloro-N-(oxolan-2-ylmethyl)-N-(thiophen-2-ylmethyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as COT, and it is a white crystalline powder that is soluble in water and organic solvents.
Scientific Research Applications
Metabolic Pathways and Toxicology
Research on chloroacetamide herbicides like acetochlor, alachlor, butachlor, and metolachlor reveals complex metabolic activation pathways leading to carcinogenic outcomes in animal models. These pathways involve conversion to specific metabolites (e.g., CMEPA and CDEPA) and subsequent bioactivation to carcinogenic products (Coleman, Linderman, Hodgson, & Rose, 2000). Such studies highlight the importance of understanding the metabolic fate and toxicological impacts of chloroacetamide derivatives, which can be relevant for new compounds with similar structures.
Environmental Behavior and Degradation
Research on the environmental fate of chloroacetamide herbicides, including their adsorption, mobility, and degradation in soil and water, provides insights into the persistence and potential ecological impacts of these chemicals. For instance, the study on acetochlor, alachlor, and metolachlor explores their reception by soil in the presence of wheat straw and the effect of irrigation on their mobility and herbicidal activity (Banks & Robinson, 1986). Understanding the environmental behavior of chloroacetamide compounds is crucial for assessing the risks and benefits of their application in agriculture and other sectors.
Biodegradation and Photodegradation
The metabolism of metolachlor by the fungus Cunninghamella elegans demonstrates the capacity of microorganisms to biotransform chloroacetamide herbicides, resulting in multiple site oxidation and the production of various metabolites. This study highlights the potential for bioremediation strategies to mitigate the environmental impact of such compounds (Pothuluri et al., 1997).
Properties
IUPAC Name |
2-chloro-N-(oxolan-2-ylmethyl)-N-(thiophen-2-ylmethyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16ClNO2S/c13-7-12(15)14(8-10-3-1-5-16-10)9-11-4-2-6-17-11/h2,4,6,10H,1,3,5,7-9H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SCYFJRORPHZXBT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CN(CC2=CC=CS2)C(=O)CCl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClNO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.78 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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